Cas no 31012-66-5 ((3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2',5',10,13-Tetramethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol)

(3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2',5',10,13-Tetramethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol structure
31012-66-5 structure
Product Name:(3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2',5',10,13-Tetramethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol
CAS No:31012-66-5
MF:C22H37BO3
MW:360.3383872509
CID:2664450
Update Time:2023-08-06

(3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2',5',10,13-Tetramethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol Chemical and Physical Properties

Names and Identifiers

    • (20R)-17,20-(Methylboranediylbisoxy)-5β-pregnan-3α-ol
    • (3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2',5',10,13-Tetramethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetr
    • (3R,5R,5'R,8R,9S,10S,13S,14S,17R)-2',5',10,13-Tetramethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3-ol
    • Inchi: 1S/C22H37BO3/c1-14-22(26-23(4)25-14)12-9-19-17-6-5-15-13-16(24)7-10-20(15,2)18(17)8-11-21(19,22)3/h14-19,24H,5-13H2,1-4H3/t14-,15-,16-,17-,18+,19+,20+,21+,22+/m1/s1
    • InChI Key: IVXGLDZOCJYIHH-BRQDPECCSA-N
    • SMILES: O1B(C)O[C@H](C)[C@@]21CC[C@H]1[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

  • Exact Mass: 360.284
  • Monoisotopic Mass: 360.284
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
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